![molecular formula C12H17BrClNO B1520954 4-[(4-Bromophenoxy)methyl]piperidine hydrochloride CAS No. 1185297-77-1](/img/structure/B1520954.png)
4-[(4-Bromophenoxy)methyl]piperidine hydrochloride
Overview
Description
4-[(4-Bromophenoxy)methyl]piperidine hydrochloride, also known as 4-BMPH, is an organic compound with a molecular formula of C10H15BrClNO. It is a white crystalline powder that is soluble in water and organic solvents. 4-BMPH is used in a variety of scientific research applications, such as organic synthesis, pharmacology, and biochemistry. It has been studied for its potential therapeutic applications, and has been used to study the mechanism of action of various drugs.
Scientific Research Applications
Proteomics Research
As a proteomics research tool, 4-[(4-Bromophenoxy)methyl]piperidine hydrochloride is used to identify and quantify proteins in biological samples, aiding in the understanding of diseases at a molecular level .
Chemical Synthesis
In chemical synthesis, this compound serves as a building block for creating complex molecules. Its reactive bromophenoxy group is particularly useful in coupling reactions to form diverse organic compounds .
Material Science
Researchers in material science utilize this compound to modify the surface properties of materials. This can lead to the development of new materials with specific characteristics like increased durability or conductivity .
Chromatography
In chromatography, 4-[(4-Bromophenoxy)methyl]piperidine hydrochloride can be used as a stationary phase modifier to improve the separation of complex mixtures, enhancing analytical capabilities .
Generation of Compound Libraries
This compound is used in the generation of compound libraries based on sub-reactions of an Ugi multicomponent reaction (MCR). These libraries are crucial for high-throughput screening in drug discovery .
Analytical Research
In analytical research, 4-[(4-Bromophenoxy)methyl]piperidine hydrochloride is used for developing new analytical methods, such as spectrometry or electrochemical analysis, to detect various biological and chemical substances .
properties
IUPAC Name |
4-[(4-bromophenoxy)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO.ClH/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10;/h1-4,10,14H,5-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNYILKFGLORQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=CC=C(C=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Bromophenoxy)methyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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